Ethyl (R)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride

• IUPAC Name: ethyl (3R)-3-amino-3-(2,4-difluorophenyl)propanoate;hydrochloride
• InChI: InChI=1S/C11H13F2NO2.ClH/c1-2-16-11(15)6-10(14)8-4-3-7(12)5-9(8)13;/h3-5,10H,2,6,14H2,1H3;1H/t10-;/m1./s1
• InChI Key: DDHKWQPMRXDFQC-HNCPQSOCSA-N
• Canonical SMILES: CCOC(=O)CC(C1=C(C=C(C=C1)F)F)N.Cl
• Isomeric SMILES: CCOC(=O)C[C@H](C1=C(C=C(C=C1)F)F)N.Cl
• Molecular Formula: C11H14ClF2NO2
• Molecular Weight: 265.68 g/mol

Description

Ethyl (R)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride, also known as DFP-10825, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is synthesized through a multi-step process involving various chemical reactions.

Scientific Research Applications

The potential therapeutic applications of Ethyl (R)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride have been extensively studied in various fields of medicine. The compound has been shown to have potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammation-related disorders. Additionally, it has been shown to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells. It has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of Ethyl (R)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride involves the inhibition of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins that mediate inflammation and pain. By inhibiting COX, the compound reduces the production of prostaglandins, leading to a reduction in inflammation and pain. Additionally, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Ethyl (R)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride have been studied extensively. The compound has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl (R)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride in lab experiments include its potent anti-inflammatory and analgesic properties, as well as its anti-cancer properties. Additionally, it has been shown to be well-tolerated in animal studies, with no significant adverse effects reported. However, the compound has some limitations, including its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of Ethyl (R)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride. One area of research is the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further studies are needed to determine the optimal dosage and administration route for the compound in various therapeutic applications. Furthermore, the compound's potential use in combination with other drugs for the treatment of various diseases should be explored. Finally, the compound's safety and efficacy in human trials should be investigated to determine its potential as a therapeutic agent.
Conclusion:
Ethyl (R)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride is a promising chemical compound with potential therapeutic applications in the fields of pain management, cancer treatment, and neurodegenerative disorders. Its mechanism of action involves the inhibition of COX, leading to a reduction in inflammation and pain, as well as the inhibition of cancer cell growth. While the compound has some limitations, its advantages make it a promising candidate for further study and development.

Synthesis Methods

The synthesis of Ethyl (R)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride involves a multi-step process that includes the reaction of 2,4-difluorophenylacetic acid with ethyl chloroformate, followed by the reaction with L-alanine methyl ester hydrochloride. The final step involves the hydrolysis of the ester group to obtain the desired product. This process has been optimized to obtain high yields of the compound with good purity.